Cas no 306990-77-2 (1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole)

1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole is a specialized benzotriazole derivative featuring a hydrazinylidene functional group attached to a phenyl-substituted ethylene backbone. This compound is of interest in synthetic and coordination chemistry due to its potential as a chelating agent, capable of forming stable complexes with transition metals. The presence of both the benzotriazole and hydrazinylidene moieties enhances its reactivity in nucleophilic and electrophilic transformations, making it useful in heterocyclic synthesis and catalytic applications. Its structural rigidity and electron-rich nature may also contribute to applications in materials science, particularly in corrosion inhibition or polymer stabilization. The compound's well-defined stereochemistry (Z-configuration) further ensures precise reactivity in targeted synthetic pathways.
1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole structure
306990-77-2 structure
Product Name:1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole
CAS No:306990-77-2
MF:C14H13N5
MW:251.286521673203
CID:6784681
PubChem ID:6291058
Update Time:2025-06-30

1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole
    • 306990-77-2
    • Inchi: 1S/C14H13N5/c15-16-13(11-6-2-1-3-7-11)10-19-14-9-5-4-8-12(14)17-18-19/h1-9H,10,15H2/b16-13+
    • InChI Key: IKPCTVUUBSKTLY-DTQAZKPQSA-N
    • SMILES: N1(C2C=CC=CC=2N=N1)C/C(/C1C=CC=CC=1)=N\N

Computed Properties

  • Exact Mass: 251.11709544g/mol
  • Monoisotopic Mass: 251.11709544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 69.1Ų

1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P0202NL-10mg
1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole
306990-77-2 98%
10mg
$671.00 2024-05-06

Additional information on 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole

Professional Introduction to Compound with CAS No. 306990-77-2 and Product Name: 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole

The compound identified by the CAS number 306990-77-2 and the product name 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzotriazole core, which is well-documented for its role in various pharmacological interventions, alongside a hydrazinylidene substituent that enhances its reactivity and functional versatility.

In recent years, there has been a growing interest in benzotriazole derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, oxidative stress, and cellular proliferation. The presence of the (2Z)-2-hydrazinylidene moiety in this compound suggests a unique mechanism of action that may involve coordination with metal ions or participation in redox reactions, which are critical for numerous enzymatic processes. This feature positions the compound as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this molecule is its potential to interact with biological targets in a manner that is both selective and potent. The phenylethyl side chain not only contributes to the overall solubility and bioavailability of the compound but also introduces a level of structural complexity that can be exploited to fine-tune its pharmacokinetic properties. Such structural attributes are particularly valuable in the development of next-generation therapeutics where precision and efficacy are paramount.

Recent studies have highlighted the importance of benzotriazole derivatives in addressing neurological disorders, where their ability to cross the blood-brain barrier and exert neuroprotective effects has been particularly noteworthy. The hydrazinylidene group in 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole may play a crucial role in modulating neurotransmitter activity or interacting with membrane-bound receptors, thereby offering a novel approach to treating conditions such as Alzheimer's disease or Parkinson's disease. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the benzotriazole ring system is achieved through multi-step processes that ensure high yield and purity, while the introduction of the hydrazinylidene functionality requires precise control over reaction conditions to avoid unwanted side products. Such synthetic rigor underscores the compound's readiness for advanced preclinical testing.

In terms of pharmacological evaluation, preliminary in vitro assays have demonstrated that 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole exhibits notable activity against several disease-relevant targets. For instance, it has shown promise in inhibiting enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of pain and inflammation. Additionally, its interaction with metalloproteinases has been observed, suggesting potential applications in anti-cancer therapies where these enzymes play a pivotal role in tumor progression.

The compound's ability to modulate redox homeostasis is another area of significant interest. Oxidative stress is recognized as a contributing factor in numerous pathological conditions, including cardiovascular diseases and neurodegenerative disorders. By interacting with reactive oxygen species (ROS) and participating in antioxidant defense mechanisms, 306990-77-2 may offer therapeutic benefits by alleviating oxidative damage at the molecular level. This capability aligns with current trends in drug development that emphasize targeting oxidative stress as a means to combat chronic diseases.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between this compound and its biological targets. These simulations have revealed that the benzotriazole core adopts specific orientations within active sites, facilitating productive interactions with key amino acid residues. Furthermore, the hydrazinylidene group appears to engage in hydrogen bonding or coordinate with metal ions, enhancing binding affinity. Such insights are invaluable for guiding structure-based drug design efforts aimed at improving potency and selectivity.

The pharmacokinetic profile of 1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole is another critical factor that warrants detailed investigation. Preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for ensuring clinical efficacy while minimizing toxicity. The phenylethyl side chain appears to contribute to good oral bioavailability, while metabolic stability appears robust under physiological conditions. These attributes make the compound an attractive candidate for further development into an orally administered therapeutic agent.

Future research directions include exploring derivative compounds generated by modifying various functional groups within the molecular structure. By systematically altering substituents on the benzotriazole ring or introducing additional heterocyclic moieties, it may be possible to uncover novel analogs with enhanced pharmacological properties or reduced off-target effects. Such explorations will be guided by both experimental data and computational predictions to ensure efficiency and innovation.

In conclusion,306990-77-2 represents a compelling example of how targeted molecular design can yield compounds with significant therapeutic potential. Its unique structural features—combining a benzotriazole core with a hydrazinylidene substituent—position it as a versatile scaffold for drug discovery efforts across multiple therapeutic areas. As research progresses into its biological activities and pharmacokinetic profile,1-[(2Z)-2-Hydrazinylidene-2-phenylethyl]-1H-1,2,3-benzotriazole holds promise as an important contributor to next-generation pharmaceuticals designed to address complex human diseases.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.